Cas no 646510-26-1 (1H-Purine, 2-chloro-6-[(2-methoxyphenyl)thio]-)

• Product Name: 1H-Purine, 2-chloro-6-[(2-methoxyphenyl)thio]-
• CAS No: 646510-26-1
• MF: C₁₂H₉ClN₄OS
• MW: 292.744059324265
• CID: 420331
• PubChem ID: 514795
• Update Time: 2025-04-19

1H-Purine, 2-chloro-6-[(2-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 2-chloro-6-[(2-methoxyphenyl)thio]-
• 2-chloro-6-(2-methoxyphenyl)sulfanyl-7H-purine
• 2-chloro-6-(2-methoxyphenyl)sulfanyl-9H-purine
• 2-Chloro-6-((2-methoxyphenyl)thio)-1H-purine
• DTXSID00333623
• 9H-Purine, 2-chloro-6-[(2-methoxyphenyl)thio]-
• 646510-26-1

• Inchi： 1S/C12H9ClN4OS/c1-18-7-4-2-3-5-8(7)19-11-9-10(15-6-14-9)16-12(13)17-11/h2-6H,1H3,(H,14,15,16,17)
• InChI Key： TWQRUJSYNRQEDT-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(=C(N=1)SC1C=CC=CC=1OC)NC=N2

Computed Properties

• Exact Mass: 292.01877
• Monoisotopic Mass: 292.0185598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 58.34